![molecular formula C23H26N4O2 B2939993 4-((1H-imidazol-1-yl)methyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide CAS No. 1797873-13-2](/img/structure/B2939993.png)
4-((1H-imidazol-1-yl)methyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-((1H-imidazol-1-yl)methyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide is a chemical compound that has gained significant attention in scientific research. It is a drug candidate that has been studied for its potential therapeutic benefits in various medical conditions. In
Mechanism of Action
The exact mechanism of action of 4-((1H-imidazol-1-yl)methyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety, pain, and inflammation. It is also believed to act on the opioid system, which is involved in the regulation of pain.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and anxiolytic effects in animal studies. It has also been shown to have antitumor effects in cancer cell lines. However, more research is needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 4-((1H-imidazol-1-yl)methyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide in lab experiments is its potential therapeutic benefits in various medical conditions. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 4-((1H-imidazol-1-yl)methyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide. One direction is to further study its potential therapeutic benefits in various medical conditions, such as cancer and neurological disorders. Another direction is to study its mechanism of action in more detail to better understand its biochemical and physiological effects. Additionally, it may be useful to study its potential side effects and toxicity in animal models.
Synthesis Methods
The synthesis of 4-((1H-imidazol-1-yl)methyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide involves a series of chemical reactions. The starting material is 4-nitrobenzaldehyde, which is converted into 4-nitrobenzyl alcohol. The alcohol is then reacted with 1H-imidazole-1-carboxaldehyde to form the imidazole derivative. The imidazole derivative is then reacted with 4-(3-methoxypiperidin-1-yl)aniline to form the final product.
Scientific Research Applications
4-((1H-imidazol-1-yl)methyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide has been studied for its potential therapeutic benefits in various medical conditions. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects. It has also been studied for its potential use in the treatment of cancer and neurological disorders.
properties
IUPAC Name |
4-(imidazol-1-ylmethyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O2/c1-29-22-3-2-13-27(16-22)21-10-8-20(9-11-21)25-23(28)19-6-4-18(5-7-19)15-26-14-12-24-17-26/h4-12,14,17,22H,2-3,13,15-16H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKPKFUBZPRHSOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCN(C1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)CN4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.